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Compound of Interest

Compound Name: Rauvovertine B

Cat. No.: B15590766 Get Quote

Rauvovertine B, a natural product known for its cytotoxic properties against human tumor cell

lines in vitro, requires careful handling and disposal to ensure the safety of laboratory

personnel and to prevent environmental contamination.[1] While specific disposal guidelines for

Rauvovertine B are not readily available, a conservative approach treating it as a potentially

hazardous substance is recommended due to its biological activity. This guide provides

essential information and step-by-step procedures for the proper disposal of Rauvovertine B
waste.

Key Characteristics and Safety Considerations
A summary of Rauvovertine B's known properties is essential for informing safe handling and

disposal practices.
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Property Information Citation

Biological Activity
Shows cytotoxicity in vitro

against human tumor cell lines.
[1]

Chemical Name Rauvovertine B [1]

CAS Number 2055073-72-6 [1]

Molecular Formula C19H22N2O3 [1]

Hazard Classification

Not classified as a hazardous

substance or mixture

according to the OSHA Hazard

Communication Standard (29

CFR 1910.1200). However, it

should be handled with care

due to its cytotoxic effects.

[2]

Storage Temperature -20°C [1]

Experimental Protocols for Safe Disposal
The following procedures are based on general best practices for the disposal of laboratory

chemicals with potential biological activity.

1. Waste Segregation and Collection:

Unused Product: Unused or expired Rauvovertine B should be disposed of as chemical

waste. Do not mix it with other waste streams.

Contaminated Materials: Personal protective equipment (PPE) such as gloves and lab coats,

as well as lab supplies (e.g., pipette tips, vials) that have come into contact with

Rauvovertine B, should be collected in a designated, clearly labeled hazardous waste

container.

Solutions: Solutions containing Rauvovertine B should be collected in a sealed, labeled

waste container. Do not dispose of them down the drain.
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Empty Containers: Containers that held Rauvovertine B should be triple-rinsed with a

suitable solvent. The rinsate should be collected as hazardous waste. After rinsing, the

container can be disposed of according to institutional guidelines for non-hazardous lab

glass or plastic.

2. Waste Disposal Workflow:

The following diagram outlines the decision-making process for the proper disposal of

Rauvovertine B waste.

Waste Generation Waste Assessment

Disposal Pathways Disposal Actions

Final Disposal

Rauvovertine B Waste Assess Waste Type

Unused Product
Solid

Contaminated Materials
(PPE, labware)

Solid

Liquid Solutions

Liquid

Empty Containers

Container

Collect in designated
hazardous waste container

Collect in designated
hazardous waste container

Collect in sealed, labeled
hazardous waste container

Triple-rinse container

Dispose of hazardous waste
through licensed contractor

Collect rinsate as
hazardous waste

Dispose of rinsed container
per institutional guidelines

Click to download full resolution via product page

Rauvovertine B waste disposal workflow.

3. General Handling and Safety Precautions:

Always handle Rauvovertine B in accordance with good industrial hygiene and safety

practices.[2]
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid generating dust when handling the solid form of the compound.

Work in a well-ventilated area, preferably in a chemical fume hood.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move to fresh air. If breathing is difficult, give oxygen.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Disclaimer: This information is intended as a guide and is based on general laboratory safety

principles. Always consult your institution's specific safety and disposal guidelines and the

manufacturer's Safety Data Sheet (SDS) before handling any chemical. Waste material must

be disposed of in accordance with national and local regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15590766#rauvovertine-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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